Cas no 441356-60-1 (Benzeneacetic acid, 5-ethoxy-2-hydroxy-, methyl ester (9CI))

• Product Name: Benzeneacetic acid, 5-ethoxy-2-hydroxy-, methyl ester (9CI)
• CAS No: 441356-60-1
• MF: C₁₁H₁₄O₄
• MW: 210.226463794708
• CID: 1022787
• PubChem ID: 17861247
• Update Time: 2025-04-20

Benzeneacetic acid, 5-ethoxy-2-hydroxy-, methyl ester (9CI) Chemical and Physical Properties

Names and Identifiers

• Benzeneacetic acid, 5-ethoxy-2-hydroxy-, methyl ester (9CI)
• 441356-60-1
• methyl 2-(5-ethoxy-2-hydroxyphenyl)acetate
• BICTVKWPEXUVBP-UHFFFAOYSA-N
• methyl 2-(2-hydroxy-5-ethoxyphenyl)acetate
• SCHEMBL4031766

• Inchi： 1S/C11H14O4/c1-3-15-9-4-5-10(12)8(6-9)7-11(13)14-2/h4-6,12H,3,7H2,1-2H3
• InChI Key： BICTVKWPEXUVBP-UHFFFAOYSA-N
• SMILES： O(CC)C1=CC=C(C(=C1)CC(=O)OC)O

Computed Properties

• Exact Mass: 210.08920892g/mol
• Monoisotopic Mass: 210.08920892g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 5
• Complexity: 205
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.7
• Topological Polar Surface Area: 55.8Ų